Cas no 2171192-67-7 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid
• CAS No: 2171192-67-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6398075
• PubChem ID: 165558564
• Update Time: 2025-07-24

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid
• 2171192-67-7
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid
• EN300-1472985

• Inchi： 1S/C25H30N2O5/c1-4-9-16(14-22(28)27-25(2,3)23(29)30)26-24(31)32-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21H,4,9,14-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t16-/m0/s1
• InChI Key： KRVGRJSQIDQHFI-INIZCTEOSA-N
• SMILES： O(C(N[C@H](CC(NC(C(=O)O)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid

Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid (CAS No. 2171192-67-7)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid, identified by its CAS number 2171192-67-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a chiral center at the 3S position, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hexanamido side chain. The presence of these functional groups not only makes it a structurally complex molecule but also endows it with potential applications in drug discovery and molecular recognition.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal. In the context of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid, the Fmoc moiety likely serves as a protective group for the amine functionality, which is crucial for controlling the reactivity of the molecule during synthetic processes. This protection-deprotection strategy is essential in multi-step synthetic routes, ensuring that reactive sites are selectively modified without unwanted side reactions.

The hexanamido side chain introduces additional complexity to the molecule, providing a platform for interactions with biological targets. The amide bond within this side chain can participate in hydrogen bonding, which is a critical factor in the binding affinity of small molecules to proteins and other biomolecules. Furthermore, the presence of a chiral center at the 3S position suggests that this compound may exhibit enantioselective properties, which are of great interest in pharmaceutical development. Enantioselectivity refers to the preference of one enantiomer over another in terms of biological activity, making it a key consideration in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies have shown that compounds with similar structural motifs can interact with various biological targets, including enzymes and receptors. For instance, molecules containing fluorenylmethoxycarbonyl groups have been explored for their potential as protease inhibitors and kinase inhibitors. The hexanamido moiety, on the other hand, has been investigated for its role in modulating protein-protein interactions and enzyme activity.

The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chiral center at the 3S position must be preserved throughout the synthetic process, necessitating the use of chiral auxiliaries or catalysts. The introduction of the Fmoc group followed by its removal at an appropriate stage is also critical. Recent methodologies have focused on developing more efficient and scalable synthetic routes for complex chiral molecules like this one.

In terms of biological activity, preliminary studies suggest that 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid may exhibit properties relevant to therapeutic applications. The combination of the Fmoc group, hexanamido side chain, and chiral center provides a unique scaffold that could interact with biological targets in a specific manner. For example, such molecules have been explored as potential scaffolds for drug discovery programs targeting neurological disorders, where enantioselective interactions are particularly important.

The role of computational tools in understanding the behavior of complex molecules cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, allow researchers to predict how 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid will behave in different environments and how it might interact with biological targets. These predictions can guide experimental design and help optimize synthetic routes for higher yields and better performance.

Moreover, green chemistry principles have become increasingly important in the synthesis of complex organic molecules. Researchers are now focusing on developing synthetic routes that minimize waste generation and reduce environmental impact. This includes using sustainable solvents, catalytic methods that require less energy input, and processes that can be easily scaled up for industrial production. The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid is an example where these principles can be applied to create more efficient and environmentally friendly synthetic strategies.

The future prospects for 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid are promising given its structural complexity and potential biological activity. Further research is needed to fully elucidate its properties and explore its applications in drug discovery and other fields. As computational tools continue to advance and green chemistry principles become more widely adopted, the synthesis and application of such complex molecules will become more efficient and sustainable.